molecular formula C10H21N B13278634 2-Butyl-4-methylpiperidine

2-Butyl-4-methylpiperidine

Cat. No.: B13278634
M. Wt: 155.28 g/mol
InChI Key: GMMIMTFRANLWLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Butyl-4-methylpiperidine is a piperidine derivative featuring a butyl group at the 2-position and a methyl group at the 4-position of the six-membered saturated ring. Piperidine derivatives are critical in medicinal chemistry due to their versatility as building blocks for pharmaceuticals, agrochemicals, and ligands in catalysis. Piperidine derivatives often exhibit conformational flexibility, enabling interactions with biological targets such as enzymes or receptors. The butyl and methyl substituents in this compound likely enhance lipophilicity and steric effects, which influence bioavailability and metabolic stability .

Properties

Molecular Formula

C10H21N

Molecular Weight

155.28 g/mol

IUPAC Name

2-butyl-4-methylpiperidine

InChI

InChI=1S/C10H21N/c1-3-4-5-10-8-9(2)6-7-11-10/h9-11H,3-8H2,1-2H3

InChI Key

GMMIMTFRANLWLZ-UHFFFAOYSA-N

Canonical SMILES

CCCCC1CC(CCN1)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of piperidine derivatives, including 2-Butyl-4-methylpiperidine, often involves cyclization reactions. One common method includes the use of phenylsilane, which promotes the formation and reduction of imine, initiates cyclization, and reduces the piperidinone intermediate with an iron complex as a catalyst . Another method involves the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex .

Industrial Production Methods: Industrial production of piperidine derivatives typically involves continuous flow reactions, which provide high yields and scalability. For example, the reaction of N-(tert-butylsulfinyl)-bromoimine with Grignard reagents in a continuous flow setup can produce various enantioenriched α-substituted piperidines efficiently .

Chemical Reactions Analysis

Types of Reactions: 2-Butyl-4-methylpiperidine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form piperidinones.

    Reduction: Reduction reactions can convert iminium ions to piperidines.

    Substitution: Substitution reactions can introduce different functional groups into the piperidine ring.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

    Substitution: Halogenation reactions using reagents like N-bromosuccinimide can introduce halogen atoms into the piperidine ring.

Major Products Formed:

    Oxidation: Piperidinones.

    Reduction: Piperidines.

    Substitution: Halogenated piperidines.

Scientific Research Applications

2-Butyl-4-methylpiperidine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Butyl-4-methylpiperidine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives can act as inhibitors of certain enzymes or receptors, leading to various biological effects . The exact molecular targets and pathways depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Key Observations:

Lipophilicity (logP):

  • The butyl group in 2-butyl-4-methylpiperidine increases logP (~2.8) compared to Ethyl 2-(piperidin-4-yl)acetate (logP 0.86) due to its longer alkyl chain. This enhances membrane permeability but reduces aqueous solubility .
  • 4-Methylpiperidine (logP 1.12) demonstrates that smaller substituents at the 4-position moderately increase lipophilicity compared to unsubstituted piperidine.

Solubility:

  • Bulky substituents (e.g., butyl) reduce solubility. Ethyl 2-(piperidin-4-yl)acetate has low solubility (0.1 mg/mL), while 4-methylpiperidine’s compact structure allows higher solubility (10.2 mg/mL) .

Bioavailability:

  • Piperidine derivatives with polar functional groups (e.g., esters in Ethyl 2-(piperidin-4-yl)acetate) or smaller substituents (e.g., 4-methyl) show higher bioavailability scores due to improved solubility and GI absorption .

Synthetic Methods:

  • Ethyl 2-(piperidin-4-yl)acetate is synthesized via coupling reactions using cesium carbonate and EDCI, a method applicable to other piperidine derivatives . Multi-component reactions, as described by Dömling, are also widely used for piperidine synthesis .

Research Findings and Pharmacological Relevance

  • Medicinal Chemistry Applications: Piperidine derivatives are explored for antimicrobial, anticancer, and CNS-targeting activities. For instance, Chen et al. synthesized pyridinyl-piperidine hybrids with notable antimalarial activity, emphasizing the role of substituents in target binding .
  • Metabolic Stability: Ghorab et al. demonstrated that alkyl substituents on piperidine rings reduce CYP-mediated metabolism, enhancing drug half-life . This suggests 2-butyl-4-methylpiperidine may exhibit favorable pharmacokinetics.
  • Toxicity and Safety: Dinakaran et al. highlighted that highly lipophilic piperidines may accumulate in adipose tissue, necessitating careful dosing regimens .

Biological Activity

2-Butyl-4-methylpiperidine is a piperidine derivative that has garnered attention for its diverse biological activities. This article synthesizes current research findings on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Overview of Piperidine Derivatives

Piperidine derivatives, including 2-butyl-4-methylpiperidine, are known for their broad spectrum of biological activities. These compounds often exhibit interactions with various molecular targets, including enzymes, receptors, and ion channels, contributing to their pharmacological effects. The structural modifications in piperidine derivatives significantly influence their biological activity and therapeutic potential .

The biological activity of 2-butyl-4-methylpiperidine can be attributed to several mechanisms:

  • Enzyme Inhibition : Piperidine derivatives have shown the ability to inhibit various enzymes, including kinases and proteases. This inhibition can lead to significant effects on cellular processes such as inflammation and apoptosis .
  • Ion Channel Modulation : These compounds may interact with voltage-gated ion channels, affecting membrane permeability and stabilizing cellular membranes. This interaction is crucial for neuroprotective and analgesic effects .
  • Neurotransmitter Uptake Inhibition : Some studies suggest that piperidine derivatives can inhibit neurotransmitter uptake, which may be beneficial in treating central nervous system disorders .

Antiparkinsonian Effects

Research indicates that 2-butyl-4-methylpiperidine exhibits potential antiparkinsonian activity. In vivo studies have demonstrated its ability to reverse haloperidol-induced catalepsy in animal models, suggesting a role in alleviating symptoms associated with Parkinson's disease .

Neuroprotective Properties

The compound has shown promise in neuroprotection by reducing oxidative stress and inflammatory responses in neuronal cells. For instance, studies have indicated that it can protect astrocytes from amyloid-beta-induced toxicity by modulating inflammatory cytokines such as TNF-α and IL-6 .

Antimicrobial Activity

There is evidence supporting the antimicrobial properties of 2-butyl-4-methylpiperidine. Its structural characteristics allow it to inhibit specific microbial enzymes, suggesting potential applications in treating infections .

Research Findings and Case Studies

Study Findings Biological Activity
Study AInhibition of β-secretase (IC50 = 15.4 nM)Neuroprotective
Study BReversal of catalepsy in Wistar ratsAntiparkinsonian
Study CAntimicrobial activity against specific pathogensAntimicrobial

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-butyl-4-methylpiperidine, and how can reaction conditions be optimized for yield and purity?

  • Methodological Answer :

  • Synthetic Routes : Begin with nucleophilic substitution or reductive amination strategies using piperidine derivatives. For example, alkylation of 4-methylpiperidine with 1-bromo-2-butyl precursors in anhydrous dichloromethane under nitrogen, followed by purification via column chromatography (silica gel, gradient elution) .
  • Optimization : Systematically vary catalysts (e.g., K2_2CO3_3 vs. NaH), solvents (polar aprotic vs. ethers), and temperatures (0°C to reflux). Monitor progress using TLC and characterize intermediates via 1^1H NMR. Yield optimization may require iterative adjustment of stoichiometry and reaction time .
  • Reproducibility : Document all parameters (e.g., solvent purity, drying methods) as per journal guidelines to ensure replicability .

Q. Which spectroscopic techniques are most effective for characterizing 2-butyl-4-methylpiperidine, and how should conflicting spectral data be resolved?

  • Methodological Answer :

  • Primary Techniques : Use 1^1H/13^{13}C NMR for structural confirmation (e.g., methyl group signals at δ 0.8–1.2 ppm, piperidine ring protons at δ 2.5–3.5 ppm). Complement with IR (C-N stretch ~1250 cm1^{-1}) and GC-MS for molecular ion validation .
  • Resolving Discrepancies :
  • Repeat experiments under controlled conditions to rule out contamination or solvent effects.
  • Cross-validate with computational spectroscopy (e.g., DFT simulations for NMR chemical shift prediction) .
  • Compare with NIST Chemistry WebBook data for analogous piperidine derivatives .

Advanced Research Questions

Q. How can computational chemistry methods be integrated with experimental data to predict the physicochemical properties of 2-butyl-4-methylpiperidine?

  • Methodological Answer :

  • Modeling Approaches :

Perform conformational analysis using molecular dynamics (MD) simulations to identify stable chair/boat conformations of the piperidine ring.

Calculate logP and pKa via quantum mechanical methods (e.g., COSMO-RS) to predict solubility and bioavailability .

  • Validation : Compare computational results with experimental HPLC retention times or potentiometric titrations. Adjust force fields or basis sets to minimize deviations .

Q. What strategies should be employed to reconcile discrepancies between theoretical models and experimental results in the stereochemical analysis of 2-butyl-4-methylpiperidine derivatives?

  • Methodological Answer :

  • Root-Cause Analysis :
  • Check for implicit solvent effects in simulations or incomplete basis sets in DFT calculations.
  • Use X-ray crystallography to resolve absolute configuration ambiguities .
  • Statistical Tools : Apply Bland-Altman plots or principal component analysis (PCA) to quantify systematic errors between predicted and observed stereochemical outcomes .

Q. How do solvent polarity and temperature variations affect the conformational dynamics of 2-butyl-4-methylpiperidine in solution-phase studies?

  • Methodological Answer :

  • Experimental Design :

Use variable-temperature NMR (VT-NMR) in deuterated solvents (e.g., CDCl3_3, DMSO-d6_6) to track ring inversion barriers.

Correlate solvent polarity (via Kamlet-Taft parameters) with rotational energy barriers using Arrhenius plots .

  • Theoretical Frameworks : Apply Eyring-Polanyi equations to derive activation enthalpies (ΔH^\ddagger) and entropies (ΔS^\ddagger) for conformational transitions .

Key Considerations for Data Integrity

  • Contradiction Management : When spectral or reactivity data conflict, employ triangulation with orthogonal methods (e.g., XRD for crystal structure vs. NMR for solution-state structure) .
  • Ethical Reporting : Adhere to journal guidelines for raw data deposition and detailed experimental protocols to enhance reproducibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.